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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223

Introduction: 6-Hydroxynicotinic acid, a pyridine derivative, has emerged as a crucial and
versatile building block in organic synthesis. Its unique structural features, including a
carboxylic acid group and a hydroxyl group on the pyridine ring, allow for a diverse range of
chemical transformations. This makes it a valuable precursor for the synthesis of a wide array
of biologically active molecules, including pharmaceuticals and agrochemicals. This document
provides detailed application notes and experimental protocols for the use of 6-
hydroxynicotinic acid in the synthesis of key target molecules, aimed at researchers,
scientists, and drug development professionals.

Application in Pharmaceutical Synthesis: The Case
of Tazarotene

6-Hydroxynicotinic acid is a key precursor in the synthesis of Tazarotene, a third-generation
topical retinoid used in the treatment of psoriasis, acne, and photoaged skin. The synthesis
involves the conversion of 6-hydroxynicotinic acid to a key intermediate, ethyl 6-
chloronicotinate, which then undergoes a Sonogashira coupling reaction.

The mechanism of action of Tazarotene involves its conversion to the active metabolite,
tazarotenic acid, which selectively binds to retinoic acid receptors (RARS), particularly RAR-[3
and RAR-y. This binding modulates gene expression, leading to the normalization of cell
differentiation and proliferation and a reduction in inflammation[1][2][3][4][5]-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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